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Compound of Interest

Compound Name: GSK-1004723

Cat. No.: B1672344

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing GSK-1004723, a potent
dual-acting antagonist for the histamine H1 and H3 receptors, in radioligand binding assays.
This document includes detailed protocols for competitive binding assays, quantitative data on
the binding affinity of GSK-1004723, and diagrams of the associated signaling pathways and
experimental workflows.

Introduction to GSK-1004723

GSK-1004723 is a novel pharmacological tool characterized by its high affinity and slow
dissociation from both the histamine H1 and H3 receptors.[1][2] Its dual antagonism makes it a
compound of interest for studying the combined roles of these receptors in various
physiological and pathological processes. Radioligand binding assays are a fundamental
technique for characterizing the interaction of compounds like GSK-1004723 with their receptor
targets, providing quantitative measures of binding affinity.

Quantitative Data: Binding Affinity of GSK-1004723

The binding affinity of GSK-1004723 for human histamine H1 and H3 receptors has been
determined through competitive radioligand binding assays. The data is summarized in the
table below.
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Radioligand . .
Compound Receptor pKi Ki (nM) Source
Used
GSK- Human [3H]-
] ) ) 10.2 0.063 [1][2]
1004723 Histamine H1  mepyramine
GSK- Human [3H]-
_ _ 10.6 0.025 [1][2]
1004723 Histamine H3 ~ GSK189254

pKi is the negative logarithm of the inhibitory constant (Ki). A higher pKi value indicates a

higher binding affinity.

Signaling Pathways

GSK-1004723 acts as an antagonist at two different G protein-coupled receptors (GPCRS) that
are coupled to distinct intracellular signaling cascades.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Pharmacological characterization of GSK1004723, a novel, long-acting antagonist at
histamine H(1) and H(3) receptors - PubMed [pubmed.ncbi.nim.nih.gov]

o 2. Pharmacological characterization of GSK1004723, a novel, long-acting antagonist at
histamine H1 and H3 receptors - PMC [pmc.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [Application Notes and Protocols for GSK-1004723 in
Radioligand Binding Assays]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b1672344#using-gsk-1004723-in-radioligand-binding-
assays]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b1672344?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/22022805/
https://pubmed.ncbi.nlm.nih.gov/22022805/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3230810/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3230810/
https://www.benchchem.com/product/b1672344#using-gsk-1004723-in-radioligand-binding-assays
https://www.benchchem.com/product/b1672344#using-gsk-1004723-in-radioligand-binding-assays
https://www.benchchem.com/product/b1672344#using-gsk-1004723-in-radioligand-binding-assays
https://www.benchchem.com/product/b1672344#using-gsk-1004723-in-radioligand-binding-assays
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1672344?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672344?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

4/4

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672344?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

